2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-chlorophenyl)acetamide

• IUPAC Name: 2-[(7-chloro-1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C15H11Cl2N3O3S2/c16-9-1-4-11(5-2-9)18-14(21)8-24-15-19-12-6-3-10(17)7-13(12)25(22,23)20-15/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key: IZFBCXPISWYXEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NS(=O)(=O)C3=C(N2)C=CC(=C3)Cl)Cl
• Molecular Formula: C15H11Cl2N3O3S2
• Molecular Weight: 416.3 g/mol
• CAS No.: 899944-44-6

Description

2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C15H11Cl2N3O3S2 and its molecular weight is 416.29. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Thiadiazole derivatives have been synthesized and evaluated for their antimicrobial properties. For example, compounds with the thiadiazole moiety were investigated for their efficacy against bacterial strains such as Escherichia coli and Salmonella typhi, as well as fungal strains like Aspergillus niger, Penicillium species, and Candida albicans, demonstrating moderate antimicrobial activity (Sah et al., 2014). This suggests potential research pathways for the targeted compound in developing novel antimicrobial agents.

Structural and Material Science

Thiadiazole compounds have also been studied for their structural properties and potential applications in material science. For instance, the crystal structures of N-substituted acetamides were examined, revealing intricate molecular arrangements and intermolecular interactions (Boechat et al., 2011). These findings could inform the development of new materials with specific electronic or mechanical properties, suggesting an avenue for the application of the chemical compound .

Antitumor and Antioxidant Potential

Some thiadiazole derivatives have been synthesized and assessed for their antitumor and antioxidant activities. Compounds within this chemical class showed promising results against certain cancer cell lines and exhibited antioxidant properties, indicating the compound's potential utility in the development of new therapeutic agents (Hamama et al., 2013). This suggests that further research on the compound could explore its efficacy in oncology and disease prevention.